Cas no 944895-22-1 (3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid)

• Product Name: 3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid
• CAS No: 944895-22-1
• MF: C₉H₁₁NO₄S₂
• MW: 261.317939996719
• MDL: MFCD09455188
• CID: 1077121
• PubChem ID: 17221104
• Update Time: 2025-05-26

3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid
• 3-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxylic acid(SALTDATA: 0.14NaCl)
• 3-pyrrolidin-1-ylsulfonylthiophene-2-carboxylic acid
• 3-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxylic acid
• EN300-26842
• AKOS000321554
• 944895-22-1
• AB00986876-01
• 3-(Pyrrolidine-1-sulfonyl)-thiophene-2-carbox ylic acid
• MFCD09455188
• 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylic acid
• LS-01739
• Z227836436
• 3-(1-PYRROLIDINYLSULFONYL)-2-THIOPHENECARBOXYLIC ACID, 95%
• BB 0248312
• ALBB-004778
• STK501434
• 3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylicacid

• MDL： MFCD09455188
• Inchi： 1S/C9H11NO4S2/c11-9(12)8-7(3-6-15-8)16(13,14)10-4-1-2-5-10/h3,6H,1-2,4-5H2,(H,11,12)
• InChI Key： ZEMWQHYHFKHRHF-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 261.01295018g/mol
• Monoisotopic Mass: 261.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid

Comprehensive Overview of 3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid (CAS No. 944895-22-1)

3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid (CAS No. 944895-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene backbone and pyrrolidine sulfonyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential therapeutic uses, making it a subject of ongoing scientific exploration.

The molecular structure of 3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid combines a thiophene ring with a carboxylic acid moiety and a pyrrolidine sulfonyl group, which contributes to its reactivity and solubility profile. This combination is particularly valuable in medicinal chemistry, where such scaffolds are often employed to enhance drug-like properties. Recent studies highlight its role in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in diseases like cancer and metabolic disorders.

From a synthetic perspective, CAS No. 944895-22-1 is often utilized in cross-coupling reactions and heterocyclic transformations. Its sulfonyl group offers stability under various reaction conditions, while the carboxylic acid functionality allows for further derivatization. These features make it a preferred choice for constructing complex molecular architectures, a topic frequently queried in organic synthesis forums and research databases.

In the context of green chemistry, 3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid has been explored for its potential in sustainable synthesis routes. With increasing emphasis on eco-friendly methodologies, researchers are investigating its use in catalytic processes and solvent-free reactions. This aligns with broader industry trends toward reducing environmental impact, a hot topic in academic publications and patent filings.

The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and purity assessment. Analytical chemists often search for reference spectra and chromatographic methods to ensure quality control in industrial applications. Additionally, its stability under storage conditions and compatibility with common reagents are frequently discussed in technical datasheets.

Beyond laboratory use, 3-(Pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylic acid has potential applications in material science, particularly in designing functional polymers and conductive materials. Its thiophene core is known to contribute to electronic properties, making it relevant for optoelectronic devices—a field experiencing rapid growth due to advancements in flexible electronics and renewable energy technologies.

In summary, CAS No. 944895-22-1 represents a multifaceted compound with broad utility across pharmaceutical, agrochemical, and material science domains. Its structural features and reactivity continue to inspire innovations, addressing key challenges in modern chemistry. For researchers seeking high-purity samples or custom synthesis services, this compound remains a critical tool in advancing scientific discovery.